1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(2-fluorophenyl)piperazine

• IUPAC Name: (4,5-dimethylthiophen-3-yl)-[4-(2-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H19FN2OS/c1-12-13(2)22-11-14(12)17(21)20-9-7-19(8-10-20)16-6-4-3-5-15(16)18/h3-6,11H,7-10H2,1-2H3
• InChI Key: GVUXYPHFTCKBMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1C(=O)N2CCN(CC2)C3=CC=CC=C3F)C
• Molecular Formula: C17H19FN2OS
• Molecular Weight: 318.4 g/mol

Description

1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(2-fluorophenyl)piperazine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as "DTCP" and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

DTCP is believed to act as a selective serotonin and dopamine receptor agonist, which means that it binds to these receptors and activates them. This results in an increase in the levels of these neurotransmitters in the brain, which can have a range of effects on mood, behavior, and cognitive function.
Biochemical and Physiological Effects:
DTCP has been found to have a range of biochemical and physiological effects, including an increase in dopamine and serotonin levels in the brain, as well as an increase in heart rate and blood pressure. These effects make it a potential candidate for the treatment of depression, anxiety, and other neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using DTCP in lab experiments is that it has a well-defined mechanism of action, which makes it easier to study its effects on the brain and other physiological systems. However, one limitation is that it can be difficult to synthesize and purify, which can make it expensive and time-consuming to use in experiments.

Future Directions

There are several future directions for research on DTCP, including further studies on its mechanism of action and its potential use in the treatment of neurological disorders. Other areas of research interest include its potential use as a tool for studying the effects of dopamine and serotonin on the brain, as well as its potential use in the development of new drugs for the treatment of depression and anxiety.
In conclusion, 1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(2-fluorophenyl)piperazine is a chemical compound that has been extensively studied for its potential use in scientific research. While it has some advantages and limitations for lab experiments, it has a range of potential applications in the fields of neuroscience and drug development. Further research is needed to fully understand its mechanism of action and its potential use in the treatment of neurological disorders.

Scientific Research Applications

DTCP has been studied for its potential application in a range of scientific research areas. One area of research interest is in the field of neuroscience, where DTCP has been found to have an impact on the levels of dopamine and serotonin in the brain. This makes it a potential candidate for the treatment of neurological disorders such as depression and anxiety.